(E)-[(dimethylamino)methylidene](methyl)azanium chloride

• Molecular Formula: C4H11ClN2
• Molecular Weight: 122.60 g/mol
• IUPAC Name: N,N,N'-trimethylmethanimidamide;hydrochloride
• InChI: InChI=1S/C4H10N2.ClH/c1-5-4-6(2)3;/h4H,1-3H3;1H
• InChI Key: FCIDCMLTHTTZJC-UHFFFAOYSA-N
• Canonical SMILES: CN=CN(C)C.Cl

Description

(E)-(dimethylamino)methylideneazanium chloride is a chemical compound known for its diverse applications in various fields, including chemistry, biology, and industry. This compound is characterized by its unique structure, which includes a dimethylamino group and a methylidene group, making it a versatile reagent in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-(dimethylamino)methylideneazanium chloride typically involves the reaction of dimethylamine with formaldehyde and hydrochloric acid. The reaction proceeds through the formation of an intermediate, which is then converted to the final product under controlled conditions. The reaction is usually carried out at room temperature, and the product is purified through recrystallization.

Industrial Production Methods

In industrial settings, the production of (E)-(dimethylamino)methylideneazanium chloride is scaled up using continuous flow reactors. This method ensures consistent product quality and higher yields. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

(E)-(dimethylamino)methylideneazanium chloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dimethylamino group is replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as halides and amines. The reactions are typically carried out under mild conditions to prevent decomposition of the compound.

Major Products

The major products formed from these reactions include various substituted amines, oxides, and other derivatives that are useful in further synthetic applications.

Scientific Research Applications

(E)-(dimethylamino)methylideneazanium chloride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis for the preparation of various compounds.

Biology: The compound is used in the study of enzyme mechanisms and as a probe in biochemical assays.

Industry: The compound is used in the production of polymers, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of (E)-(dimethylamino)methylideneazanium chloride involves its interaction with various molecular targets. The compound can act as a nucleophile, attacking electrophilic centers in other molecules. This interaction can lead to the formation of new chemical bonds, making it a valuable tool in synthetic chemistry. The pathways involved in its mechanism of action include nucleophilic substitution and addition reactions.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (E)-(dimethylamino)methylideneazanium chloride include:

• (E)-3-[(dimethylamino)methylidene]furan-2(3H)-thiones
• Dimethylaminomethylidene derivatives of various heterocycles

Uniqueness

What sets (E)-(dimethylamino)methylideneazanium chloride apart from similar compounds is its unique combination of a dimethylamino group and a methylidene group. This structure imparts distinct reactivity and versatility, making it a valuable reagent in a wide range of chemical reactions and applications.